Cas no 80866-96-2 (2,6-Dichloro-4-(methylsulfonyl)aniline)

• Product Name: 2,6-Dichloro-4-(methylsulfonyl)aniline
• CAS No: 80866-96-2
• MF: C₇H₇Cl₂NO₂S
• MW: 240.106978654861
• MDL: MFCD00007678
• CID: 728332
• PubChem ID: 617418
• Update Time: 2025-06-10

2,6-Dichloro-4-(methylsulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2,6-dichloro-4-(methylsulfonyl)-
• 2,6-Dichloro-4-(methylsulfonyl)aniline
• 2,6-dichloro-4-mesylaniline
• 2,6-dichloro-4-methylsulfonylaniline
• 2,5-DIBROMO THIOZOLE >
• 2,6-Dichlor-4-methylsulfonyl-anilin
• 2,6-dichloro-4-(methylsulphonyl)aniline
• 2,6-dichloro-4-methanesulphonylaniline
• FT-0676954
• DTXSID201001601
• EINECS 279-599-8
• MFCD00007678
• Benzenamine, 2,6-dichloro-4-(methylsulfonyl)-
• 80866-96-2
• InChI=1/C7H7Cl2NO2S/c1-13(11,12)4-2-5(8)7(10)6(9)3-4/h2-3H,10H2,1H
• CS-0359011
• 2,6-dichloro-4-methylsulphonylaniline
• F71865
• 2,6-dichloro-4-(methyl sulfonyl)aniline
• AKOS015850211
• 2,6-dichloro-4-methanesulfonylaniline
• 2,6-Dichloro-4-(methylsulfonyl)aniline, AldrichCPR
• 2,6-dichloro-4-methylsulfonyl-aniline
• 2,6-Dichloro-4-(methanesulfonyl)aniline
• NS00062587
• SCHEMBL1449764
• A839997

• MDL： MFCD00007678
• Inchi： 1S/C7H7Cl2NO2S/c1-13(11,12)4-2-5(8)7(10)6(9)3-4/h2-3H,10H2,1H3
• InChI Key： JMVVMLXAGZVYMB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)S(C)(=O)=O)Cl)N

Computed Properties

• Exact Mass: 238.95700
• Monoisotopic Mass: 238.957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.525
• Melting Point: 155-158°C
• Boiling Point: 414.7°C at 760 mmHg
• Flash Point: 204.6°C
• Refractive Index: 1.594
• PSA: 68.54000
• LogP: 3.64110

Additional information on 2,6-Dichloro-4-(methylsulfonyl)aniline

Comprehensive Overview of 2,6-Dichloro-4-(methylsulfonyl)aniline (CAS No. 80866-96-2): Properties, Applications, and Industry Insights

2,6-Dichloro-4-(methylsulfonyl)aniline, identified by its CAS number 80866-96-2, is a specialized organic compound widely recognized for its unique chemical structure and functional versatility. This aromatic amine derivative features a methylsulfonyl group and two chlorine atoms strategically positioned on the benzene ring, contributing to its distinct reactivity and applications in agrochemicals, pharmaceuticals, and material science. With increasing global demand for high-performance intermediates, this compound has garnered significant attention from researchers and industrial stakeholders.

The molecular formula C7H7Cl2NO2S highlights the presence of sulfur and nitrogen heteroatoms, which enable diverse chemical transformations. Recent studies emphasize its role as a key intermediate in synthesizing advanced crop protection agents, aligning with the agricultural sector's focus on sustainable pest management solutions. As precision farming gains traction, compounds like 2,6-Dichloro-4-(methylsulfonyl)aniline are being reevaluated for their efficiency and environmental compatibility.

From a synthetic chemistry perspective, the electrophilic aromatic substitution reactivity of this compound makes it valuable for constructing complex molecular architectures. Its methylsulfonyl moiety enhances solubility in polar solvents—a critical property for formulation development. Industry reports indicate growing interest in optimizing its production processes to meet green chemistry principles, particularly in reducing halogenated waste streams.

Analytical characterization of CAS 80866-96-2 typically involves HPLC (High-Performance Liquid Chromatography) and GC-MS (Gas Chromatography-Mass Spectrometry) to ensure purity standards exceeding 98%. These quality control measures address the pharmaceutical industry's stringent requirements, where this compound serves as a precursor for bioactive molecules targeting metabolic pathways.

Emerging applications in electronic materials have been explored due to the compound's potential as a building block for organic semiconductors. Its ability to form stable charge-transfer complexes could contribute to next-generation OLED technologies—a topic frequently searched in materials science forums. Researchers are investigating its structure-property relationships through computational modeling and X-ray crystallography.

Regulatory compliance remains a priority for manufacturers handling 2,6-Dichloro-4-(methylsulfonyl)aniline. While not classified as hazardous under current GHS standards, proper industrial hygiene practices are recommended during handling. Safety Data Sheets (SDS) emphasize the use of PPE (Personal Protective Equipment) and adequate ventilation—a common query among laboratory professionals.

Market analysts project steady growth for this niche chemical, driven by expanding agrochemical formulations in developing economies. Patent landscape reviews reveal innovative derivatives derived from 80866-96-2, particularly in herbicidal compositions with improved rainfastness—an attribute highly searched by formulation chemists.

Environmental fate studies demonstrate that methylsulfonyl-containing compounds exhibit moderate biodegradability, prompting investigations into advanced oxidation processes for wastewater treatment. This aligns with increasing searches for "eco-friendly degradation methods" across scientific databases.

In conclusion, 2,6-Dichloro-4-(methylsulfonyl)aniline represents a multifaceted chemical building block with expanding relevance across multiple industries. Its balanced combination of reactivity, stability, and functional group diversity ensures continued research interest, particularly in developing sustainable chemical solutions for global challenges.